Cas no 2094207-46-0 (6-fluoro-N-{4-[(1-oxo-1lambda6-thiolan-1-ylidene)amino]phenyl}pyridine-3-carboxamide)

• Product Name: 6-fluoro-N-{4-[(1-oxo-1lambda6-thiolan-1-ylidene)amino]phenyl}pyridine-3-carboxamide
• CAS No: 2094207-46-0
• MF: C₁₆H₁₆FN₃O₂S
• MW: 333.38054561615
• CID: 5934300
• PubChem ID: 125421802
• Update Time: 2025-10-21

6-fluoro-N-{4-[(1-oxo-1lambda6-thiolan-1-ylidene)amino]phenyl}pyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• Z2453050859
• EN300-26604589
• 2094207-46-0
• AKOS033915583
• 6-fluoro-N-[4-[(1-oxothiolan-1-ylidene)amino]phenyl]pyridine-3-carboxamide
• 6-fluoro-N-{4-[(1-oxo-1lambda6-thiolan-1-ylidene)amino]phenyl}pyridine-3-carboxamide

• Inchi： 1S/C16H16FN3O2S/c17-15-8-3-12(11-18-15)16(21)19-13-4-6-14(7-5-13)20-23(22)9-1-2-10-23/h3-8,11H,1-2,9-10H2,(H,19,21)
• InChI Key： UKFHHDUZOAQDRI-UHFFFAOYSA-N
• SMILES： S1(CCCC1)(=NC1C=CC(=CC=1)NC(C1C=NC(=CC=1)F)=O)=O

Computed Properties

• Exact Mass: 333.09472610g/mol
• Monoisotopic Mass: 333.09472610g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 527
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 79.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on 6-fluoro-N-{4-[(1-oxo-1lambda6-thiolan-1-ylidene)amino]phenyl}pyridine-3-carboxamide

Comprehensive Overview of 6-fluoro-N-{4-[(1-oxo-1lambda6-thiolan-1-ylidene)amino]phenyl}pyridine-3-carboxamide (CAS No. 2094207-46-0)

In the realm of pharmaceutical and agrochemical research, 6-fluoro-N-{4-[(1-oxo-1lambda6-thiolan-1-ylidene)amino]phenyl}pyridine-3-carboxamide (CAS No. 2094207-46-0) has emerged as a compound of significant interest. This molecule, characterized by its unique sulfoximine and pyridine-carboxamide moieties, exhibits potential applications in drug discovery and material science. Researchers are increasingly exploring its structure-activity relationship (SAR) to unlock novel therapeutic pathways, particularly in targeting kinase inhibitors and anti-inflammatory agents.

The compound’s CAS No. 2094207-46-0 is frequently searched in academic databases and patent filings, reflecting its growing relevance. Its fluoro-substituted pyridine core is a hotspot for modifications, as fluorination often enhances bioavailability and metabolic stability. Recent studies highlight its role in cancer research, where derivatives of this scaffold show promise in apoptosis induction and signal transduction inhibition. Additionally, its thiolane-1-one fragment contributes to its unique electronic properties, making it a candidate for organic electronics.

From an industrial perspective, 6-fluoro-N-{4-[(1-oxo-1lambda6-thiolan-1-ylidene)amino]phenyl}pyridine-3-carboxamide is synthesized via multistep organic reactions, including Buchwald-Hartwig coupling and sulfoximine formation. These methods are optimized for scalability, addressing the demand for high-purity intermediates in preclinical development. Environmental considerations are also paramount, with green chemistry principles being applied to reduce waste and improve atom economy.

User queries often revolve around the compound’s solubility, stability under physiological conditions, and synthetic protocols. For instance, its logP value and hydrogen bonding capacity are critical for drug formulation. Computational tools like molecular docking and QSAR modeling are employed to predict its interactions with biological targets, aligning with the trend of AI-driven drug design. Such approaches reduce experimental costs and accelerate hit-to-lead optimization.

In summary, CAS No. 2094207-46-0 represents a versatile scaffold bridging medicinal chemistry and material science. Its mechanistic versatility and synthetic adaptability position it as a focal point for future innovations. As research progresses, this compound may unlock breakthroughs in personalized medicine and sustainable agrochemicals, answering pressing global challenges.